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Compound of Interest

5,6-dichloro-1H-
Compound Name:

benzo[d]imidazole-2-thiol

Cat. No.: B101616

An In-depth Technical Guide to 5,6-Dichloro-2-mercaptobenzimidazole (CAS Number: 19462-
98-7)

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, spectroscopic data, and biological activities of 5,6-Dichloro-2-
mercaptobenzimidazole, a heterocyclic compound with significant potential in drug
development.

Chemical Structure and Identity

Chemical Name: 5,6-Dichloro-2-mercaptobenzimidazole[1][2] Synonyms: 5,6-
Dichlorobenzimidazole-2-thiol, 5,6-dichloro-1H-benzimidazole-2-thiol[1][3][4] CAS Number:
19462-98-7 Molecular Formula: C7H4CI2N2S[1][2][3][5][6] Structure:

Caption: Chemical structure of 5,6-Dichloro-2-mercaptobenzimidazole.

Physicochemical Properties

A summary of the key physicochemical properties of 5,6-Dichloro-2-mercaptobenzimidazole is
presented in Table 1.
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Property Value Reference
Molecular Weight 219.09 g/mol [11[5]16]
Appearance Crystalline powder [7]
Melting Point >250 °C [8]
Solubility Insoluble in water [1]
Heavy Atom Count 12 [5]
Hydrogen Bond Acceptor
C:;untg p ! g
Hydrogen Bond Donor Count 2 [5]
Rotatable Bond Count 0 [5]
Topological Polar Surface Area  56.2 A2 [5]
XLogP3 2.4 [5]
Synthesis

A general and efficient method for the synthesis of 5,6-Dichloro-2-mercaptobenzimidazole
involves the condensation of 4,5-dichloro-o-phenylenediamine with a suitable thiocarbonyl
source. One documented method utilizes N-aminorhodanine in xylene.

Experimental Protocol: Synthesis via N-aminorhodanine

This protocol is based on a general procedure for the synthesis of 2-mercaptobenzimidazole
derivatives.

Materials:
e 4 .5-dichloro-o-phenylenediamine
e N-aminorhodanine

e Xylene
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e Agueous alcohol
« Ethanol
e Charcoal
Procedure:

e A mixture of 4,5-dichloro-o-phenylenediamine (0.065 mol) and N-aminorhodanine (0.065
mol) in 50 mL of xylene is heated for 5 hours.

e The resulting residue is filtered.
e The crude product is crystallized from aqueous alcohol with charcoal.

o The solid obtained is then recrystallized from ethanol to yield pure 5,6-dichloro-2-
mercaptobenzimidazole.[8]

Final Product:
5,6-Dichloro-2-mercaptobenzimidazole

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5,6-Dichloro-2-mercaptobenzimidazole.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR (DMSO-ds): & 7.79 (s, 1H, Ar-H), 11.82 (s, 1H, NH).[8]

« 13C NMR (DMSO-ds): & 128.60 (CH), 127.25 (C), 135.49 (C), 168.30 (C=S).[8]

Infrared (IR) Spectroscopy

While a specific spectrum for this compound is not readily available, the expected characteristic
IR absorptions would include:
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N-H stretching vibrations in the range of 3100-3500 cm~1.

C=C aromatic stretching vibrations around 1450-1600 cm~1.

C-N stretching vibrations in the region of 1250-1350 cm™1.

A C=S (thione) stretching band, which can be weak, is expected around 1050-1250 cm™1,

Mass Spectrometry (MS)

e High-Resolution Mass Spectrometry (HRMS): m/z calculated for C7H4CIz2N2S [M]*:
217.94722, found: 217.9472.[8] The mass spectrum would be expected to show a
characteristic isotopic pattern for a molecule containing two chlorine atoms.

Biological Activity and Potential Applications

5,6-Dichloro-2-mercaptobenzimidazole and its derivatives have been investigated for a range
of biological activities, primarily as antiviral and antiparasitic agents.

Antiviral Activity

This compound is utilized as a precursor in the synthesis of 2',3'-dideoxy and 2',3'-unsaturated
ribofuranonucleosides, which are explored as potential antiviral agents.[1] The benzimidazole
core is a key pharmacophore in several antiviral drugs. The mechanism of action for related
compounds, such as 5,6-dichloro-1-B-D-ribofuranosylbenzimidazole (DRB), involves the
inhibition of transcription.[9]

Antiparasitic Activity

Benzimidazole derivatives are a well-established class of antiparasitic drugs. 5,6-Dichloro-2-
mercaptobenzimidazole has been investigated for its activity against various parasites.

o Leishmanicidal and Trypanocidal Activity: A related compound, 5,6-dichloro-2-
(trifluoromethyl)-1H-benzimidazole, has shown activity against Leishmania mexicana and
Trypanosoma cruzi.[5]

 Giardicidal Activity: The benzimidazole scaffold is the basis for drugs like albendazole, which
are used to treat giardiasis.
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» Fasciolicidal Activity: Derivatives of this compound have been synthesized and tested for
their effectiveness against Fasciola hepatica.

The primary mechanism of antiparasitic action for many benzimidazoles is the inhibition of
tubulin polymerization, which disrupts the formation of microtubules in the parasite's cells. This
leads to impaired cell division, motility, and nutrient uptake, ultimately causing the parasite's
death.

Proposed Mechanism of Action: Antiparasitic

The proposed mechanism of action for the antiparasitic effects of 5,6-Dichloro-2-
mercaptobenzimidazole is based on the well-established role of benzimidazoles in disrupting
microtubule dynamics.
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Caption: Proposed mechanism of antiparasitic action for 5,6-Dichloro-2-
mercaptobenzimidazole.

Safety and Handling

Hazard Statements:

e Harmful if swallowed.

e Harmful in contact with skin.

o Causes skin irritation.

o Causes serious eye irritation.

e Harmful if inhaled.

e May cause respiratory irritation.[2]

Precautionary Measures:

¢ Avoid breathing dust, fume, gas, mist, vapors, or spray.

e Wash skin thoroughly after handling.

e Do not eat, drink, or smoke when using this product.

e Use only outdoors or in a well-ventilated area.

o Wear protective gloves, protective clothing, eye protection, and face protection.
 In case of contact with skin, wash with plenty of soap and water.

« If inhaled, remove the person to fresh air and keep comfortable for breathing.

 If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

» Store in a well-ventilated place. Keep the container tightly closed.[2]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/10772707/
https://pubmed.ncbi.nlm.nih.gov/10772707/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This compound is intended for research use only and should be handled by trained

professionals in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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